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Compound of Interest

Compound Name: Oseltamivir impurity-10

Cat. No.: B12310145

Get Quote

Executive Summary & Chemical Identity
Oseltamivir Impurity-10 (Vendor Code: DCTI-C-000153 / CS-EO-03275) is a process-related

impurity arising from specific "azide-free" manufacturing routes of Oseltamivir Phosphate

(Tamiflu®). Chemically, it is the N,N-diallyl derivative of the active pharmaceutical ingredient

(API), where the primary amine at the C5 position is substituted with a diallylamino group.

In the context of the Roche Azide-Free Synthesis, this molecule is not merely a byproduct but a

stable intermediate (Compound 33/34 in literature) that becomes an impurity if the subsequent

deprotection (deallylation) step is incomplete.
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Parameter Detail

Common Name Oseltamivir Impurity-10 (N,N-Diallyl Oseltamivir)

Chemical Name

Ethyl (3R,4R,5S)-4-acetamido-5-

(diallylamino)-3-(pentan-3-yloxy)cyclohex-1-

enecarboxylate

CAS Number 651324-09-3

Molecular Formula C₂₂H₃₆N₂O₄

Molecular Weight 392.54 g/mol

Origin
Unreacted intermediate from the Diallylamine

Ring-Opening step

Solubility Soluble in Methanol, DMSO, Ethyl Acetate

Synthesis Pathway & Formation Mechanism[5][6][7]
[8][9][10]
The synthesis of Impurity-10 is intrinsic to the Aziridine Ring-Opening pathway using

diallylamine. Unlike random degradation products, Impurity-10 is synthesized intentionally as a

protected precursor to Oseltamivir. Its presence in the final API indicates a Process Control

Failure during the deallylation stage.

The "Azide-Free" Diallylamine Route
This route avoids the use of potentially explosive sodium azide (used in the original Gilead

synthesis) by employing diallylamine as a nucleophile to introduce the nitrogen at C5.

Step 1: Preparation of the Aziridine Intermediate
The synthesis begins with (-)-Shikimic Acid, which is converted through mesylation and

cyclization into the key N-Acetyl Aziridine intermediate (often referred to as the "Aziridine" in

process schemes).

Precursor: Ethyl (3R,4S,5R)-4-acetamido-5-mesyloxy-3-(pentan-3-yloxy)cyclohex-1-

enecarboxylate.
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Reaction: Base-promoted cyclization (e.g., using NaH or alkoxides) forms the aziridine ring.

Step 2: Regioselective Ring Opening (Formation of Impurity-10)
This is the critical step where Impurity-10 is formed. The N-acetyl aziridine reacts with

diallylamine in the presence of a Lewis acid or under thermal conditions.

Reagents: Diallylamine (Nucleophile), MgBr₂·OEt₂ (Lewis Acid Catalyst) or thermal activation

(120°C).

Mechanism: The diallylamine attacks the aziridine ring at the C5 position with high

regioselectivity, driven by the electronic effects of the C1-carboxylate and the steric guidance

of the C4-acetamido group.

Product: Oseltamivir Impurity-10 (The N,N-Diallyl Intermediate).

Step 3: Deallylation (The Critical Control Point)
To obtain Oseltamivir, the allyl groups must be removed.[1]

Standard Protocol: Palladium-catalyzed deallylation (e.g., Pd(PPh₃)₄ or Pd/C) using N,N-

dimethylbarbituric acid (NDMBA) or ethanolamine as an allyl scavenger.

Impurity Formation: If the catalyst load is insufficient, the reaction time is too short, or the

scavenger is depleted, the reaction stops at the mono-allyl or diallyl stage. The unreacted

N,N-diallyl intermediate co-crystallizes or elutes with the product, becoming Impurity-10.

Pathway Visualization (DOT Diagram)
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Figure 1: Synthesis pathway of Oseltamivir via the Azide-Free Diallylamine route, highlighting

Impurity-10 as the stable N,N-diallyl intermediate.[2][1]

Detailed Experimental Protocol
The following protocol describes the synthesis of the N,N-Diallyl Intermediate (Impurity-10) as

performed in the Roche optimization studies (Federspiel et al.).

Step 1: Aziridine Ring Opening
Reactor Setup: Charge a dry glass-lined reactor with N-Acetyl Aziridine (1.0 eq) and

anhydrous Ethanol (or Toluene for thermal method).
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Nucleophile Addition: Add Diallylamine (1.2 – 1.5 eq) to the mixture.

Catalysis (Optional but recommended): Add Magnesium Bromide Etherate (MgBr₂·OEt₂) (0.1

eq) to catalyze the opening at lower temperatures (50-60°C). Alternatively, heat to reflux

(110-120°C) without catalyst.

Reaction: Stir under Nitrogen atmosphere for 8–12 hours.

Monitoring: Monitor by HPLC. The Aziridine peak should disappear, replaced by the less

polar N,N-Diallyl peak (Impurity-10).

Workup:

Cool the reaction mixture to 25°C.

Dilute with Ethyl Acetate and wash with 1M NaHCO₃ to remove excess acid/salts.

Wash with water and brine.

Dry organic layer over Na₂SO₄ and concentrate in vacuo.

Purification: The crude oil is often used directly, but for impurity standard isolation, purify via

Flash Column Chromatography (Silica Gel, Hexane:Ethyl Acetate 3:1).

Yield: Typically 85–93%.

Appearance: Colorless to pale yellow viscous oil.

Step 2: Isolation of Impurity-10 (Reference Standard)
To generate the analytical standard:

Isolate the fraction corresponding to Rf ~0.6 (in EtOAc/Hexane 1:1).

Analyze via 1H-NMR to confirm the presence of two allyl groups (multiplets at δ 5.1–5.3 ppm

and δ 5.7–5.9 ppm).

Store at -20°C under Argon (prone to oxidation).
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Analytical Characterization & Detection
To differentiate Impurity-10 from Oseltamivir and other congeners, use the following validated

parameters.

HPLC Parameters
Impurity-10 is significantly more hydrophobic than Oseltamivir due to the two allyl chains.

Parameter Condition

Column
C18 Reverse Phase (e.g., Zorbax Eclipse XDB-

C18, 4.6 x 150mm, 3.5µm)

Mobile Phase A
0.05M Potassium Dihydrogen Phosphate (pH

3.0)

Mobile Phase B Acetonitrile : Methanol (50:50)

Gradient
10% B to 80% B over 40 mins (Impurity-10

elutes late)

RRT (approx) ~2.5 - 3.0 (relative to Oseltamivir)

Detection UV @ 210 nm

Spectral Data (Diagnostic Signals)
Mass Spectrometry (ESI+):

[M+H]⁺: 393.54 m/z

Fragment: 352 m/z (Loss of allyl group)

1H-NMR (400 MHz, CDCl₃):

Allyl Protons: Distinct multiplets at δ 5.75–5.90 (2H, methine) and δ 5.10–5.25 (4H,

terminal methylene).

N-Methylene: Doublet at δ 3.0–3.2 (4H, N-CH₂-CH=CH₂).
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Core: Similar cyclohexene signals to Oseltamivir but with a shift at C5 due to the tertiary

amine.

Critical Control Strategy
To prevent Impurity-10 contamination in the final drug substance:

Stoichiometry of Scavenger: Ensure NDMBA (N,N-dimethylbarbituric acid) is present in

excess (2.2–2.5 eq) during the deallylation step to irreversibly trap the allyl groups.

Catalyst Integrity: The Pd(PPh₃)₄ catalyst is oxygen-sensitive. Oxidation leads to inactive

Pd(II), stalling the reaction at the mono-allyl or diallyl stage. Use freshly recrystallized

catalyst or generate Pd(0) in situ.

End-of-Reaction Testing: Implement a strict IPC (In-Process Control) limit for the "Diallyl

Intermediate" (< 0.1%) before proceeding to the phosphate salt formation. The phosphate

salt crystallization is effective at purging the neutral diallyl impurity, but high levels (>0.5%)

may carry over.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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